Cas no 38791-62-7 (4-Phenoxyphthalonitrile)

• Product Name: 4-Phenoxyphthalonitrile
• CAS No: 38791-62-7
• MF: C₁₄H₈N₂O
• MW: 220.22612285614
• MDL: MFCD00187787
• CID: 293285
• PubChem ID: 371800
• Update Time: 2025-05-24

4-Phenoxyphthalonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Phenoxyphthalonitrile
• 1,2-Benzenedicarbonitrile,4-phenoxy-
• 4-phenoxybenzene-12-dinitrile
• 4-Phenoxyphthalonitr
• 4-phenoxybenzene-1,2-dicarbonitrile
• 4-PHENOXY-PHTHALONITRILE
• 4-Phenoxybenzene-1,2-dinitrile
• NSC646245
• CRZSSXUMRNESCC-UHFFFAOYSA-N
• Phthalonitrile analogue, 4a
• Oprea1_662357
• 1,2-Dicyano-4-phenoxybenzene
• BDBM86772
• HMS1578I06
• BCP25490
• STK264255
• 4-Phenoxy-1,2-benzenedicarbonitrile
• 1,2-Benzenedicarbonitrile,4-phe
• 1,2-Benzenedicarbonitrile, 4-phenoxy-
• NSC-646245
• DS-13888
• SY110560
• AKOS003245066
• CHEMBL2006311
• NCI60_015975
• FT-0639497
• A852606
• MFCD00187787
• 4-Phenoxyphthalonitrile, 98%
• 2-CYANO-4-PHENOXYPHENYL CYANIDE
• 38791-62-7
• DTXSID70327337
• AMY15526
• SCHEMBL523446
• CS-W014252
• DB-049335
• DTXCID10278450

• MDL： MFCD00187787
• Inchi： 1S/C14H8N2O/c15-9-11-6-7-14(8-12(11)10-16)17-13-4-2-1-3-5-13/h1-8H
• InChI Key： CRZSSXUMRNESCC-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1C=CC(C#N)=C(C#N)C=1

Computed Properties

• Exact Mass: 220.06400
• Monoisotopic Mass: 220.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 56.8
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Not determined
• Density: 1.24
• Melting Point: 98-100 °C(lit.)
• Boiling Point: 399.8°C at 760 mmHg
• Flash Point: 166.1°C
• Refractive Index: 1.625
• PSA: 56.81000
• LogP: 3.22226
• Solubility: Not determined

4-Phenoxyphthalonitrile Security Information

• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 4-Phenoxyphthalonitrile

Research Brief on 4-Phenoxyphthalonitrile (CAS: 38791-62-7) and Its Applications in Chemical Biology and Pharmaceutical Research

4-Phenoxyphthalonitrile (CAS: 38791-62-7) is a specialized chemical compound that has garnered significant attention in the fields of chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, mechanistic insights, and potential therapeutic applications. Recent studies have explored its role as a precursor in the development of phthalocyanine derivatives, which are widely used in photodynamic therapy (PDT), organic electronics, and catalysis.

One of the key areas of interest is the compound's utility in the synthesis of metal phthalocyanines, particularly for applications in PDT. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 4-Phenoxyphthalonitrile serves as an efficient intermediate for the preparation of zinc phthalocyanines, which exhibit strong absorption in the near-infrared region, making them ideal candidates for deep-tissue PDT. The study highlighted the compound's high reactivity and selectivity, which facilitate the formation of stable and functional phthalocyanine complexes with minimal side products.

In addition to its role in PDT, 4-Phenoxyphthalonitrile has been investigated for its potential in organic light-emitting diodes (OLEDs) and sensor technologies. A recent preprint on ChemRxiv detailed its use in the development of fluorescence-based sensors for detecting reactive oxygen species (ROS) in biological systems. The study reported that derivatives of 4-Phenoxyphthalonitrile exhibited high sensitivity and selectivity toward hydroxyl radicals, suggesting their potential as diagnostic tools for oxidative stress-related diseases such as cancer and neurodegenerative disorders.

Another notable application of 4-Phenoxyphthalonitrile lies in its antimicrobial properties. A 2024 paper in Bioorganic & Medicinal Chemistry Letters explored the compound's efficacy against drug-resistant bacterial strains. The researchers synthesized a series of 4-Phenoxyphthalonitrile derivatives and evaluated their antibacterial activity, revealing that certain analogs displayed potent inhibition against methicillin-resistant Staphylococcus aureus (MRSA) with minimal cytotoxicity to mammalian cells. These findings underscore the compound's potential as a scaffold for developing novel antibiotics.

Despite these promising developments, challenges remain in optimizing the synthesis and scalability of 4-Phenoxyphthalonitrile-based compounds. Recent efforts have focused on green chemistry approaches to reduce the environmental impact of its production. For instance, a 2023 study in ACS Sustainable Chemistry & Engineering reported a solvent-free mechanochemical synthesis method that significantly improved yield and reduced waste generation. Such advancements are critical for translating laboratory-scale findings into industrial applications.

In conclusion, 4-Phenoxyphthalonitrile (CAS: 38791-62-7) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its applications span from photodynamic therapy and sensor technologies to antimicrobial drug development, driven by its unique chemical properties and adaptability. Future research should focus on addressing scalability challenges and exploring novel derivatives to unlock its full therapeutic potential. This brief underscores the importance of continued investment in the study of such specialized compounds to advance both fundamental science and clinical applications.